Cas no 950181-70-1 ((20S)-6beta,7beta,11beta,14beta-tetrahydroxy-20-methoxy-7alpha,20-epoxy-ent-kaur-16-en-15-one)

(20S)-6beta,7beta,11beta,14beta-tetrahydroxy-20-methoxy-7alpha,20-epoxy-ent-kaur-16-en-15-one structure
950181-70-1 structure
Product Name:(20S)-6beta,7beta,11beta,14beta-tetrahydroxy-20-methoxy-7alpha,20-epoxy-ent-kaur-16-en-15-one
CAS No:950181-70-1
MF:C21H30O7
MW:394.458707332611
CID:2036162
Update Time:2025-04-21

(20S)-6beta,7beta,11beta,14beta-tetrahydroxy-20-methoxy-7alpha,20-epoxy-ent-kaur-16-en-15-one Chemical and Physical Properties

Names and Identifiers

    • (20S)-6beta,7beta,11beta,14beta-tetrahydroxy-20-methoxy-7alpha,20-epoxy-ent-kaur-16-en-15-one
    • xerophilusin XII
    • (-)-Xerophilusin XII
    • Inchi: 1S/C21H30O7/c1-9-10-8-11(22)12-19-7-5-6-18(2,3)13(19)16(25)21(26,28-17(19)27-4)20(12,14(9)23)15(10)24/h10-13,15-17,22,24-26H,1,5-8H2,2-4H3/t10-,11+,12+,13-,15-,16+,17+,19-,20+,21-/m1/s1
    • InChI Key: XHYABSFBWXRDOI-KVTWQIASSA-N
    • SMILES: [C@H]12C(=C)C(=O)[C@@]3([C@H]([C@@]45[C@@H](OC)O[C@]3(O)[C@@H](O)[C@@H]4C(C)(C)CCC5)[C@@H](O)C1)[C@@H]2O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • XLogP3: 0.443
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent